(1S,6β)-1β-Methyl-4-(1-methylethylidene)-7β-(3-oxobutyl)bicyclo[4.1.0]heptan-3-one
(1S,6β)-1β-Methyl-4-(1-methylethylidene)-7β-(3-oxobutyl)bicyclo[4.1.0]heptan-3-one
Curcumenone belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Curcumenone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, curcumenone is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, curcumenone can be found in turmeric. This makes curcumenone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
100347-96-4
VCID:
VC0009321
InChI:
InChI=1S/C15H22O2/c1-9(2)11-7-13-12(6-5-10(3)16)15(13,4)8-14(11)17/h12-13H,5-8H2,1-4H3
SMILES:
CC(=C1CC2C(C2(CC1=O)C)CCC(=O)C)C
Molecular Formula:
C15H22O2
Molecular Weight:
234.33 g/mol
(1S,6β)-1β-Methyl-4-(1-methylethylidene)-7β-(3-oxobutyl)bicyclo[4.1.0]heptan-3-one
CAS No.: 100347-96-4
Main Products
VCID: VC0009321
Molecular Formula: C15H22O2
Molecular Weight: 234.33 g/mol
![(1S,6β)-1β-Methyl-4-(1-methylethylidene)-7β-(3-oxobutyl)bicyclo[4.1.0]heptan-3-one - 100347-96-4](/images/no_structure.jpg)
| CAS No. | 100347-96-4 |
|---|---|
| Product Name | (1S,6β)-1β-Methyl-4-(1-methylethylidene)-7β-(3-oxobutyl)bicyclo[4.1.0]heptan-3-one |
| Molecular Formula | C15H22O2 |
| Molecular Weight | 234.33 g/mol |
| IUPAC Name | 1-methyl-7-(3-oxobutyl)-4-propan-2-ylidenebicyclo[4.1.0]heptan-3-one |
| Standard InChI | InChI=1S/C15H22O2/c1-9(2)11-7-13-12(6-5-10(3)16)15(13,4)8-14(11)17/h12-13H,5-8H2,1-4H3 |
| Standard InChIKey | HUZJLWLCLJEXEL-NFAWXSAZSA-N |
| Isomeric SMILES | CC(=C1C[C@@H]2[C@H]([C@@]2(CC1=O)C)CCC(=O)C)C |
| SMILES | CC(=C1CC2C(C2(CC1=O)C)CCC(=O)C)C |
| Canonical SMILES | CC(=C1CC2C(C2(CC1=O)C)CCC(=O)C)C |
| Description | Curcumenone belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Curcumenone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, curcumenone is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, curcumenone can be found in turmeric. This makes curcumenone a potential biomarker for the consumption of this food product. |
| Synonyms | curcumenone |
| PubChem Compound | 14632994 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume